Cas no 2145926-13-0 (3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol)

3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol
- EN300-1681929
- [3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol
- 2145926-13-0
- SCHEMBL24615875
-
- Inchi: 1S/C7H12F2O2/c1-11-5-6(4-10)2-7(8,9)3-6/h10H,2-5H2,1H3
- InChI Key: RXIIJWRNAPERPK-UHFFFAOYSA-N
- SMILES: FC1(CC(CO)(COC)C1)F
Computed Properties
- Exact Mass: 166.08053595g/mol
- Monoisotopic Mass: 166.08053595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 29.5Ų
3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1681929-0.05g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol |
2145926-13-0 | 95% | 0.05g |
$432.0 | 2023-09-20 | |
Enamine | EN300-1681929-10g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol |
2145926-13-0 | 95% | 10g |
$7004.0 | 2023-09-20 | |
1PlusChem | 1P028AUU-100mg |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol |
2145926-13-0 | 95% | 100mg |
$759.00 | 2023-12-19 | |
1PlusChem | 1P028AUU-10g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol |
2145926-13-0 | 95% | 10g |
$8719.00 | 2023-12-19 | |
1PlusChem | 1P028AUU-5g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol |
2145926-13-0 | 95% | 5g |
$5899.00 | 2023-12-19 | |
1PlusChem | 1P028AUU-1g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol |
2145926-13-0 | 95% | 1g |
$2076.00 | 2023-12-19 | |
Aaron | AR028B36-100mg |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol |
2145926-13-0 | 95% | 100mg |
$801.00 | 2025-02-16 | |
1PlusChem | 1P028AUU-250mg |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol |
2145926-13-0 | 95% | 250mg |
$1059.00 | 2023-12-19 | |
Enamine | EN300-1681929-1.0g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol |
2145926-13-0 | 95% | 1g |
$1629.0 | 2023-05-25 | |
Enamine | EN300-1681929-2.5g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol |
2145926-13-0 | 95% | 2.5g |
$3191.0 | 2023-09-20 |
3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol Related Literature
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Xu Zhang,K. P. Rakesh,Hua-Li Qin Chem. Commun., 2019,55, 2845-2848
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2. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
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Muhammad Tahir,Chuanbao Cao,Faheem K. Butt,Faryal Idrees,Nasir Mahmood,Zulfiqar Ali,Imran Aslam,M. Tanveer,Muhammad Rizwan,Tariq Mahmood J. Mater. Chem. A, 2013,1, 13949-13955
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Fei Song,Zhaoshuang Li,Puyou Jia,Meng Zhang,Caiying Bo,Guodong Feng,Lihong Hu,Yonghong Zhou J. Mater. Chem. A, 2019,7, 13400-13410
Additional information on 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol
Comprehensive Overview of 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol (CAS No. 2145926-13-0)
3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol (CAS No. 2145926-13-0) is a fluorinated cyclobutyl derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclobutyl ring substituted with difluoro and methoxymethyl groups, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C7H12F2O2, highlights its potential for applications in drug discovery and material science.
In recent years, the demand for fluorinated compounds like 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol has surged, driven by their enhanced metabolic stability and lipophilicity. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, especially in oncology and CNS disorders. The difluoro moiety is known to improve bioavailability, a critical factor in modern drug design. Additionally, the methoxymethyl group offers synthetic flexibility, enabling further functionalization.
The synthesis of 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol typically involves multi-step organic reactions, including cyclobutane ring formation and selective fluorination. Advanced techniques such as asymmetric catalysis and flow chemistry have been explored to optimize yield and purity. These methods align with the growing emphasis on green chemistry and sustainable manufacturing practices, addressing environmental concerns in the chemical industry.
From an industrial perspective, CAS No. 2145926-13-0 is valued for its scalability and compatibility with high-throughput screening platforms. Its applications extend beyond pharmaceuticals to include specialty chemicals and advanced materials, such as liquid crystals and polymers. The compound’s stability under various conditions makes it a reliable candidate for long-term storage and global distribution.
Emerging trends in AI-driven drug discovery have further highlighted the importance of 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol. Computational models predict its interactions with biological targets, accelerating the identification of novel therapeutic leads. This synergy between computational chemistry and experimental validation underscores the compound’s relevance in cutting-edge research.
Safety and regulatory compliance are paramount when handling 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol. While it is not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. Documentation, including SDS (Safety Data Sheets), is essential for transparency and risk management in industrial and academic settings.
In summary, 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol (CAS No. 2145926-13-0) represents a pivotal chemical entity with broad applications. Its structural ingenuity and adaptability position it at the forefront of innovation in multiple scientific domains. As research continues to evolve, this compound is poised to play an even greater role in addressing global health and technological challenges.
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